Cas no 959741-32-3 (5-Bromo-2-(methoxycarbonyl)pyridine 1-oxide)

5-Bromo-2-(methoxycarbonyl)pyridine 1-oxide structure
959741-32-3 structure
Product Name:5-Bromo-2-(methoxycarbonyl)pyridine 1-oxide
CAS No:959741-32-3
MF:C7H6BrNO3
MW:232.0314412117
MDL:MFCD28962490
CID:4769970
PubChem ID:68458381
Update Time:2026-02-26

5-Bromo-2-(methoxycarbonyl)pyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(methoxycarbonyl)pyridine 1-oxide
    • 5-bromo-2-(methoxycarbonyl)pyridine-N-oxide
    • AK00779456
    • methyl 5-bromo-1-oxidopyridin-1-ium-2-carboxylate
    • 5-Bromo-N-oxopyridine-2-carboxylic acid methyl ester
    • C77316
    • 5-Bromo-2-(methoxycarbonyl)pyridine1-oxide
    • BS-17996
    • DB-196363
    • 5-Bromo-2-pyridinecarboxylic acid methyl ester, 1-oxide
    • 959741-32-3
    • 5-bromo-2-(methoxycarbonyl)pyridin-1-ium-1-olate
    • MFCD28962490
    • AKOS037649313
    • MCYWPISPRQLCFC-UHFFFAOYSA-N
    • SCHEMBL2961818
    • 5-Bromo-2-(methoxycarbonyl)pyridine 1-oxide
    • MDL: MFCD28962490
    • Inchi: 1S/C7H6BrNO3/c1-12-7(10)6-3-2-5(8)4-9(6)11/h2-4H,1H3
    • InChI Key: MCYWPISPRQLCFC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C(=O)OC)=[N+](C=1)[O-]

Computed Properties

  • Exact Mass: 230.95311g/mol
  • Monoisotopic Mass: 230.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 51.8

5-Bromo-2-(methoxycarbonyl)pyridine 1-oxide Pricemore >>

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5-Bromo-2-(methoxycarbonyl)pyridine 1-oxide; .
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5-Bromo-2-(methoxycarbonyl)pyridine 1-oxide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Carbamide peroxide ,  Trifluoroacetic anhydride Solvents: Acetonitrile ;  0 °C; < 10 °C; 10 °C → rt; overnight, rt
Reference
Macrocycles containing a 1,3,4-oxadiazole ring for use as modulators of cystic fibrosis transmembrane conductance regulator and their preparation
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Production Method 2

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  20 h, reflux; reflux → rt
1.2 Reagents: Sodium sulfite Solvents: Water ;  rt
Reference
Benzimidazolone-based cinnamamide derivative as TRPV1 antagonist and pharmaceutical composition for treatment or prevention of pain
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Production Method 3

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C; 12 h, 45 °C
1.2 Reagents: Sodium sulfite ;  0 °C
Reference
Fused 1,2,3,4-tetrahydropyridine-2,4-dione multicyclic compounds as PARP1 inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
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Production Method 4

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  0 °C; 1 h, 0 °C → reflux
Reference
Preparation of 3-arylpropanoic acid and 3-heterocyclylpropanoic acid derivatives as GPR40 agonists
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Production Method 5

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  0 °C; 1 h, 0 °C → reflux
Reference
Preparation of aromatic ring compounds as GPR40 agonists
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  20 h, rt → 60 °C
1.2 Reagents: Sodium sulfite Solvents: Water
Reference
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Production Method 7

Reaction Conditions
Reference
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Production Method 8

Reaction Conditions
Reference
Novel tricyclic 3,4-dihydro-2h-pyrido[1,2-a]pyrazine-1,6-dione derivatives as gamma secretase modulators
, United States, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Carbamide peroxide ,  Trifluoroacetic anhydride Solvents: Acetonitrile ;  10 °C → rt; 2 d, rt
Reference
Novel tricyclic 3,4-dihydro-2H-pyrido[1,2-a]pyrazine-1,6-dione derivatives as gamma secretase modulators and their preparation
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Production Method 10

Reaction Conditions
1.1 Reagents: Carbamide peroxide ,  Trifluoroacetic anhydride Solvents: Acetonitrile ;  2 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of substituted pyridyl amide compounds as modulators of the histamine H3 receptor
, United States, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C; overnight, 45 °C
1.2 Reagents: Sodium carbonate Solvents: Ethyl acetate ;  pH 8
Reference
Pesticidal and parasiticidal vinyl isoxazoline compounds
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Production Method 12

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  20 h, reflux
Reference
Discovery of a High Affinity and Selective Pyridine Analog as a Potential Positron Emission Tomography Imaging Agent for Cannabinoid Type 2 Receptor
Slavik, Roger; Grether, Uwe; Muller Herde, Adrienne; Gobbi, Luca; Fingerle, Jurgen; et al, Journal of Medicinal Chemistry, 2015, 58(10), 4266-4277

Production Method 13

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 12 h, rt
Reference
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Production Method 14

Reaction Conditions
1.1 Reagents: Carbamide peroxide ,  Trifluoroacetic anhydride Solvents: Dichloromethane ;  0 °C; 0 °C → 25 °C; 4 h, 25 °C
Reference
Dihydropyrazine and pyrazine macrocyclic compound
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Production Method 15

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C; overnight, 45 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 8
Reference
Preparation of the lysophosphatidic acid receptor antagonists and their medical applications
, World Intellectual Property Organization, , ,

Production Method 16

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  20 h, rt → 60 °C
1.2 Reagents: Sodium sulfite Solvents: Water
Reference
Preparation of novel pyridine derivatives as cannabinoid receptor 2 agonists
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Production Method 17

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  20 h, rt → 60 °C
1.2 Reagents: Sodium sulfite Solvents: Water
Reference
Preparation of pyridine-2-carboxamides useful as CB2 agonists
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Production Method 18

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  rt
Reference
Design, synthesis, and biological evaluation of 8-biarylquinolines: A novel class of PDE4 inhibitors
Gallant, Michel; Chauret, Nathalie; Claveau, David; Day, Stephen; Deschenes, Denis; et al, Bioorganic & Medicinal Chemistry Letters, 2008, 18(4), 1407-1412

5-Bromo-2-(methoxycarbonyl)pyridine 1-oxide Raw materials

5-Bromo-2-(methoxycarbonyl)pyridine 1-oxide Preparation Products

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